Cas no 1099675-86-1 (2-{4-4-(aminomethyl)phenylphenoxy}acetamide)
2-{4-4-(aminomethyl)phenylphenoxy}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide
- 2-{4-4-(aminomethyl)phenylphenoxy}acetamide
-
- MDL: MFCD12754832
- Inchi: 1S/C15H16N2O2/c16-9-11-1-3-12(4-2-11)13-5-7-14(8-6-13)19-10-15(17)18/h1-8H,9-10,16H2,(H2,17,18)
- InChI Key: OIKOWZMJHIRODN-UHFFFAOYSA-N
- SMILES: C(N)(=O)COC1=CC=C(C2=CC=C(CN)C=C2)C=C1
2-{4-4-(aminomethyl)phenylphenoxy}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM457074-250mg |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 95%+ | 250mg |
$353 | 2023-02-26 | |
| Chemenu | CM457074-500mg |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 95%+ | 500mg |
$648 | 2023-02-26 | |
| Chemenu | CM457074-1g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 95%+ | 1g |
$822 | 2023-02-26 | |
| Enamine | EN300-309456-0.05g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 85% | 0.05g |
$174.0 | 2023-09-05 | |
| Enamine | EN300-309456-0.1g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 85% | 0.1g |
$257.0 | 2023-09-05 | |
| Enamine | EN300-309456-0.25g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 85% | 0.25g |
$367.0 | 2023-09-05 | |
| Enamine | EN300-309456-0.5g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 85% | 0.5g |
$579.0 | 2023-09-05 | |
| Enamine | EN300-309456-1.0g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-309456-2.5g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 85% | 2.5g |
$1454.0 | 2023-09-05 | |
| Enamine | EN300-309456-5.0g |
2-{4-[4-(aminomethyl)phenyl]phenoxy}acetamide |
1099675-86-1 | 95% | 5.0g |
$2152.0 | 2023-02-26 |
2-{4-4-(aminomethyl)phenylphenoxy}acetamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2-{4-4-(aminomethyl)phenylphenoxy}acetamide
Comprehensive Overview of 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide (CAS No. 1099675-86-1)
2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide, with the CAS number 1099675-86-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring an aminomethyl group and a phenoxyacetamide moiety, is often explored for its potential applications in drug development and therapeutic interventions. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting neurological and metabolic disorders.
The compound's structure, which includes both an aminomethyl and a phenoxyacetamide functional group, makes it a versatile intermediate in organic synthesis. Its CAS number 1099675-86-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Recent trends indicate a growing interest in compounds like 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide due to their potential in addressing unmet medical needs, such as neurodegenerative diseases and metabolic syndromes. This aligns with the broader focus on precision medicine and targeted therapies.
From a chemical perspective, 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide exhibits properties that make it suitable for further derivatization. Its aminomethyl group allows for easy modification, enabling researchers to create analogs with enhanced bioavailability or specificity. The phenoxyacetamide segment, on the other hand, contributes to its stability and binding affinity, which are critical for drug design. These attributes have led to its inclusion in high-throughput screening programs aimed at identifying novel bioactive molecules.
In the context of current research hotspots, 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide is often discussed alongside keywords like "small molecule therapeutics", "drug discovery intermediates", and "neurological disorder targets". These terms reflect the compound's potential applications and the areas where it is most frequently studied. Additionally, its CAS number 1099675-86-1 is commonly queried in conjunction with questions about its synthesis, purity, and commercial availability, highlighting its practical importance in laboratories worldwide.
The safety and handling of 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure its safe use. Researchers often seek information on storage conditions, solubility, and compatibility with other reagents, which underscores the need for detailed technical data sheets. This compound's stability under various conditions makes it a reliable choice for long-term studies, further enhancing its appeal in scientific circles.
Looking ahead, the demand for 2-{4-[4-(Aminomethyl)phenyl]phenoxy}acetamide is expected to rise as more studies explore its applications. Its role in the development of next-generation therapeutics, particularly those targeting complex diseases, positions it as a valuable asset in the pharmaceutical industry. By continuing to investigate its properties and potential, scientists can unlock new opportunities for innovation and improve patient outcomes in the years to come.
1099675-86-1 (2-{4-4-(aminomethyl)phenylphenoxy}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)